![molecular formula C10H12BrNO B1331808 n-(4-Bromo-2,3-dimethylphenyl)acetamide CAS No. 22369-96-6](/img/structure/B1331808.png)
n-(4-Bromo-2,3-dimethylphenyl)acetamide
Overview
Description
N-(4-Bromo-2,3-dimethylphenyl)acetamide, also known as BDMPA, is a synthetic organic compound belonging to the class of amides. It is a colorless solid that is soluble in organic solvents and has a melting point of 137-138°C. BDMPA is primarily used as a reagent in organic synthesis. It is also used in scientific research applications, in particular, as an inhibitor of enzymes and as a ligand in protein-ligand interactions.
Scientific Research Applications
Crystal Structure and Analgesic Properties
- N-(4-Bromo-2,3-dimethylphenyl)acetamide and related compounds have been studied for their crystal structures. For example, a capsaicinoid compound with a similar structure was analyzed, revealing the orientation of various groups in its crystalline state, contributing to the understanding of its analgesic properties (Park et al., 1995).
PET Ligand for Central Neurokinin Receptors
- Derivatives of this compound have been synthesized and evaluated as positron emission tomography (PET) ligands for investigating central neurokinin receptors, highlighting their potential in neurological research (Van der Mey et al., 2005).
Synthesis Improvements
- Improvements in the synthesis of related acetamides, including this compound, have been explored. This includes optimizing reduction, acetylation, and ethylation steps to enhance yield and purity, beneficial for large-scale production (Fenga, 2007).
Cognitive Function Enhancement
- Certain acetamide derivatives have been shown to improve learning and memory in experimental rat models, suggesting a potential role in treating cognitive impairments (Sakurai et al., 1989).
Chemical Synthesis and Structural Analysis
- The chemical synthesis and structural analysis of various this compound derivatives have been extensively studied. This includes exploring different synthesis routes and analyzing the molecular structure, which is crucial for understanding their chemical properties and potential applications (Skladchikov et al., 2013).
NMR Spectral Studies
- NMR spectral studies on this compound and its derivatives provide valuable insights into the electronic environment of the molecules, which is essential for designing new compounds with desired properties (Gowda & Gowda, 2007).
Biological Screening and Applications
- Some derivatives of this compound have been screened for biological activities such as antibacterial, antifungal, and anthelmintic. This research opens avenues for the development of new therapeutic agents (Khan et al., 2019).
Mechanism of Action
properties
IUPAC Name |
N-(4-bromo-2,3-dimethylphenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO/c1-6-7(2)10(12-8(3)13)5-4-9(6)11/h4-5H,1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRLNKKJJMCEQAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)Br)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601279119 | |
Record name | N-(4-Bromo-2,3-dimethylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601279119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22369-96-6 | |
Record name | N-(4-Bromo-2,3-dimethylphenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22369-96-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Bromo-2,3-dimethylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601279119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Acetamide, N-(4-bromo-2,3-dimethylphenyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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